![molecular formula C11H11Cl2FN2O4 B1197423 2,2-dichloro-N-[(1R,2S)-3-fluoro-1-hydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide CAS No. 73212-55-2](/img/structure/B1197423.png)
2,2-dichloro-N-[(1R,2S)-3-fluoro-1-hydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide
Overview
Description
2,2-dichloro-N-[(1R,2S)-3-fluoro-1-hydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide, also known as this compound, is a useful research compound. Its molecular formula is C11H11Cl2FN2O4 and its molecular weight is 325.12 g/mol. The purity is usually 95%.
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Properties
CAS No. |
73212-55-2 |
|---|---|
Molecular Formula |
C11H11Cl2FN2O4 |
Molecular Weight |
325.12 g/mol |
IUPAC Name |
2,2-dichloro-N-[(1R,2S)-3-fluoro-1-hydroxy-1-(4-nitrophenyl)propan-2-yl]acetamide |
InChI |
InChI=1S/C11H11Cl2FN2O4/c12-10(13)11(18)15-8(5-14)9(17)6-1-3-7(4-2-6)16(19)20/h1-4,8-10,17H,5H2,(H,15,18)/t8-,9-/m1/s1 |
InChI Key |
XYLJHIYLWPLQJE-RKDXNWHRSA-N |
SMILES |
C1=CC(=CC=C1C(C(CF)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
Isomeric SMILES |
C1=CC(=CC=C1[C@H]([C@@H](CF)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
Canonical SMILES |
C1=CC(=CC=C1C(C(CF)NC(=O)C(Cl)Cl)O)[N+](=O)[O-] |
Synonyms |
3-fluorochloramphenicol chloramphenicol, 3-fluoro Sch 24893 Sch-24893 |
Origin of Product |
United States |
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